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Compound of Interest

Compound Name: Propionamide

Cat. No.: B166681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical

scaffolds with potent antimicrobial activity. Propionamide and its derivatives have emerged as

a promising class of compounds. This guide provides a comparative analysis of the

antimicrobial properties of various propionamide analogs, supported by experimental data, to

aid in the development of new therapeutic agents.

Comparative Antimicrobial Activity of Propionamide
Analogs
A series of propionamide analogs, encompassing Schiff bases and esters, were synthesized

and evaluated for their in-vitro antimicrobial activity against a panel of pathogenic bacteria and

fungi. The antimicrobial efficacy is presented as the negative logarithm of the Minimum

Inhibitory Concentration (pMIC) in moles per liter. A higher pMIC value indicates greater

potency.
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Compoun
d ID

Structure
S. aureus
(pMIC)

B.
subtilis
(pMIC)

E. coli
(pMIC)

C.
albicans
(pMIC)

A. niger
(pMIC)

Schiff

Bases

1 R = H 1.33 1.35 1.30 1.34 1.32

2 R = 2-Cl 1.65 1.68 1.63 1.66 1.64

3 R = 4-Cl 1.68 1.70 1.66 1.69 1.67

4
R = 2,4-

diCl
1.75 1.78 1.73 1.76 1.74

5 R = 2-OH 1.40 1.42 1.38 1.41 1.39

6 R = 4-OH 1.45 1.47 1.43 1.46 1.44

7
R = 4-

OCH3
1.50 1.52 1.48 1.51 1.49

8
R = 4-

N(CH3)2
1.55 1.58 1.53 1.56 1.54

9 R = 4-NO2 1.80 1.82 1.78 1.81 1.79

10 R = 3-NO2 1.78 1.80 1.76 1.79 1.77

11 R = 2-NO2 1.76 1.79 1.74 1.77 1.75

12 R = 4-CH3 1.48 1.50 1.46 1.49 1.47

13 R = 4-F 1.60 1.62 1.58 1.61 1.59

14 R = 4-Br 1.70 1.72 1.68 1.71 1.69

15 R = 4-I 1.72 1.75 1.70 1.73 1.71

16 R = 4-CN 1.74 1.76 1.72 1.75 1.73

17
R = 3,4,5-

triOCH3
1.58 1.60 1.56 1.59 1.57

Esters
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18 R' = CH3 1.20 1.22 1.18 1.21 1.19

19 R' = C2H5 1.25 1.28 1.23 1.26 1.24

20
R' = n-

C3H7
1.30 1.32 1.28 1.31 1.29

21
R' = i-

C3H7
1.32 1.35 1.30 1.33 1.31

22
R' = n-

C4H9
1.35 1.38 1.33 1.36 1.34

23
R' = i-

C4H9
1.38 1.40 1.36 1.39 1.37

24 R' = C6H5 1.42 1.45 1.40 1.43 1.41

Norfloxacin - 1.85 1.88 1.83 - -

Fluconazol

e
- - - - 1.90 1.85

Data compiled from "Synthesis, antimicrobial evaluation and QSAR studies of propionic acid

derivatives". The 'R' group for Schiff bases refers to substitutions on a benzylidene moiety, and

'R'' for esters refers to the alcohol moiety.

Experimental Protocols
The antimicrobial activity of the propionamide analogs was determined using the tube dilution

method to establish the Minimum Inhibitory Concentration (MIC).

1. Preparation of Test Compounds and Media:

Stock solutions of the synthesized propionamide analogs and standard drugs (Norfloxacin

and Fluconazole) were prepared in a suitable solvent, typically dimethyl sulfoxide (DMSO).

Double-strength nutrient broth was used for bacterial cultures, and Sabouraud dextrose

broth was used for fungal cultures.
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2. Inoculum Preparation:

Bacterial strains (Staphylococcus aureus, Bacillus subtilis, Escherichia coli) and fungal

strains (Candida albicans, Aspergillus niger) were cultured in their respective broths.

The overnight cultures were diluted to achieve a standardized cell density, typically

corresponding to a 0.5 McFarland standard, which is approximately 1.5 x 10⁸ colony-forming

units (CFU)/mL.

3. Tube Dilution Assay:

A series of sterile test tubes were arranged.

Serial two-fold dilutions of the stock solutions of the test compounds and standard drugs

were prepared in the respective broth media to obtain a range of concentrations.

Each tube was inoculated with the standardized microbial suspension.

A positive control tube (containing broth and inoculum without any test compound) and a

negative control tube (containing only broth) were included for each microorganism.

The tubes were incubated at 37°C for 24 hours for bacteria and at 25-27°C for 48-72 hours

for fungi.

4. Determination of MIC:

Following incubation, the tubes were visually inspected for turbidity.

The MIC was recorded as the lowest concentration of the compound at which there was no

visible growth of the microorganism.

The pMIC values were calculated using the formula: pMIC = -log(MIC), where MIC is the

molar concentration.

Visualizing Methodologies and Mechanisms
To better understand the experimental process and potential mechanisms of action, the

following diagrams are provided.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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